Cas no 1806961-72-7 (3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile
• CAS No: 1806961-72-7
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 4898515
• Update Time: 2025-05-19

3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile

• Inchi： 1S/C10H11F2N3/c1-6-4-7(2-3-13)8(5-14)9(15-6)10(11)12/h4,10H,2,5,14H2,1H3
• InChI Key： LSNDCRGYSXJGRB-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(CC#N)C=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile

Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS No. 1806961-72-7)

3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1806961-72-7, represents a convergence of structural complexity and functional versatility, making it a promising candidate for further exploration in drug discovery and development. The molecular framework of this pyridine derivative incorporates several key functional groups, including an aminomethyl side chain, a difluoromethyl substituent, and a methyl group, which collectively contribute to its unique chemical properties and potential biological activities.

The presence of the aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic center, enabling various chemical modifications and interactions with biological targets. This feature is particularly valuable in medicinal chemistry, where such groups are often utilized to enhance binding affinity and selectivity in drug design. Additionally, the difluoromethyl moiety at the 2-position is known to influence metabolic stability and binding interactions, making it a common element in modern pharmaceuticals. The methyl group at the 6-position further modulates the electronic properties of the molecule, contributing to its overall reactivity and functionality.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and dynamic properties of 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile. These studies have revealed that the compound exhibits favorable solubility characteristics and reasonable bioavailability, which are critical factors for its potential application in therapeutic contexts. Furthermore, preliminary pharmacokinetic studies suggest that this molecule may exhibit prolonged circulation times upon administration, potentially increasing its efficacy while minimizing dosing frequency.

In the realm of medicinal biology, this compound has been explored for its potential interactions with various biological pathways. The aminomethyl group serves as a versatile handle for further derivatization, allowing researchers to tailor the molecule’s properties to target specific enzymes or receptors. For instance, modifications at this position could enhance binding to protein targets involved in inflammatory responses or cancer progression. The difluoromethyl substituent has been shown to improve metabolic stability by resisting oxidative degradation, a common challenge in drug development. This stability is particularly advantageous for compounds intended for long-term therapeutic use.

The methylpyridine core provides a stable aromatic scaffold that can be further functionalized to achieve desired pharmacological effects. Pyridine derivatives are well-documented in medicinal chemistry due to their broad spectrum of biological activities. For example, they have been implicated in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The acetonitrile group at the 4-position adds another layer of functionality, enabling further chemical transformations such as nitrile hydrolysis or reductive amination, which can expand the compound’s structural diversity.

Current research in synthetic organic chemistry has focused on optimizing synthetic routes to produce 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile with high yield and purity. Advances in catalytic methods have enabled more efficient transformations, reducing reliance on harsh conditions or hazardous reagents. These improvements not only streamline production but also align with green chemistry principles by minimizing waste and energy consumption.

The compound’s potential applications extend beyond traditional small-molecule drug discovery. It has shown promise as a building block for larger peptidomimetics or as an intermediate in the synthesis of more complex molecules with tailored biological activities. The combination of its structural features—such as the aminomethyl, difluoromethyl, and methyl groups—makes it a versatile scaffold for innovative drug design strategies.

In conclusion,3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS No. 1806961-72-7) represents a compelling subject of study in pharmaceutical chemistry and medicinal biology. Its unique structural attributes offer numerous opportunities for further exploration, both in terms of synthetic methodologies and potential therapeutic applications. As research continues to uncover new insights into its properties and interactions, this compound is poised to play an increasingly significant role in the development of novel pharmaceutical agents.